Cas no 1146290-21-2 (6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 1146290-21-2
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD11858035
• CID: 4572624
• Update Time: 2025-09-27

6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(pyridin-4-yl)pyrimidin-4(3H)-one
• 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-ethyl-2-(4-pyridinyl)-

• MDL： MFCD11858035
• Inchi： 1S/C11H11N3O/c1-2-9-7-10(15)14-11(13-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3,(H,13,14,15)
• InChI Key： KZDYQMUJMPFBAQ-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(CC)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one

Introduction to 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 1146290-21-2) in Modern Pharmaceutical Research

6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one, identified by the CAS number 1146290-21-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and promising biological activities. This compound belongs to the dihydropyrimidine class, which is well-documented for its role in medicinal chemistry as a scaffold for developing novel therapeutic agents. The presence of both ethyl and pyridinyl substituents in its molecular structure enhances its pharmacological potential, making it a subject of extensive research in drug discovery.

The dihydropyrimidinone core of this molecule is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. Recent advancements in computational chemistry and molecular modeling have highlighted the favorable interactions between this scaffold and enzymes involved in critical metabolic pathways. For instance, studies have demonstrated that derivatives of 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one exhibit inhibitory effects on kinases and other enzymes relevant to inflammatory and oncological conditions.

In the realm of oncology, the pyridinyl moiety has been shown to enhance binding affinity to ATP pockets of kinases, which are often overexpressed in cancer cells. This property makes 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one a valuable candidate for developing kinase inhibitors. Preliminary in vitro studies have suggested that certain analogs of this compound exhibit potent activity against tyrosine kinases, which are pivotal in cancer cell proliferation and survival. The ethyl group at the 6-position further modulates the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic profile.

Beyond oncology, this compound has shown promise in addressing inflammatory diseases. The pyridine ring serves as a key pharmacophore for interacting with receptors and ion channels involved in inflammation. Researchers have leveraged structure-based drug design principles to modify the 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one scaffold to develop molecules with enhanced anti-inflammatory properties. These modifications have led to compounds that exhibit significant activity against pro-inflammatory cytokines and reduce NFκB activation, a critical pathway in inflammatory responses.

The synthesis of 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one has been optimized through multi-step organic reactions, including condensation reactions and cyclization processes. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches for producing this compound. For example, catalytic hydrogenation techniques have been employed to improve yield and reduce waste generation during the synthesis process.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one in human patients. These trials focus on evaluating safety profiles and efficacy in conditions such as rheumatoid arthritis and certain types of cancer. The results from these trials are expected to provide further insights into the clinical utility of this compound and its derivatives.

The development of novel pharmaceutical agents often involves a thorough understanding of their pharmacokinetic properties. In vitro studies have been conducted to assess the absorption, distribution, metabolism, and excretion (ADME) profiles of 6-ethyl-2-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one and its analogs. These studies have revealed that modifications at the 5-position or 7-position can significantly impact oral bioavailability and metabolic stability. Such findings are crucial for designing molecules with improved pharmacokinetic profiles suitable for clinical applications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict binding interactions between 6-ethyl-2-(pyridin--4-yl)-3,4-dihydropyrimidin-4-one and target proteins. These simulations help researchers identify key interactions that contribute to biological activity and guide the design of next-generation compounds with enhanced efficacy.

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